5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-naphthalen-2-yl-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C17H11F3O/c18-17(19,20)15-8-14(9-16(21)10-15)13-6-5-11-3-1-2-4-12(11)7-13/h1-10,21H
• InChI Key: IMEFBWHKTAWCDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=CC(=C3)O)C(F)(F)F
• Molecular Formula: C17H11F3O
• DSSTOX Substance ID: DTXSID70686638
• Molecular Weight: 288.26 g/mol
• CAS RN: 1261921-00-9

Description

5-(Naphthalen-2-yl)-3-trifluoromethylphenol (NTP) is a chemical compound with the molecular formula C13H9F3O. It is a colorless solid that is soluble in organic solvents. NTP has a wide range of applications in scientific research and is used as a reagent in organic synthesis. It is also used as a catalyst in organic reactions and as a stabilizing agent in the production of polymers.

Mechanism of Action

5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% has a wide range of applications in scientific research due to its electron-rich nature. 5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% is an electron-rich aromatic compound, which means it can donate electrons to other molecules in a reaction. This property makes it an effective catalyst in a variety of organic reactions.
Biochemical and Physiological Effects
5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been used in research to study the effects of drugs on the central nervous system and to study the effects of environmental pollutants on the immune system. It has also been used in research to study the effects of hormones on the reproductive system.

Advantages and Limitations for Lab Experiments

5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% has several advantages for use in laboratory experiments. It is a relatively stable compound, and it can be easily synthesized and purified. Additionally, it is an electron-rich aromatic compound, which makes it an effective catalyst in a variety of organic reactions. However, 5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% can be toxic in high concentrations and should be handled with caution.

Future Directions

5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% has a wide range of potential applications in scientific research. It could be used in the development of novel drugs, in the study of environmental pollutants, and in the study of hormones and their effects on the reproductive system. Additionally, it could be used in the development of new catalysts for organic reactions and as a stabilizing agent in the production of polymers. It could also be used in the development of new materials for use in medical devices.

Synthesis Methods

5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% can be synthesized from the reaction of 5-bromo-2-naphthol and 3-trifluoromethylbenzene in the presence of a base. This reaction produces a mixture of 5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% and 2-trifluoromethyl-5-naphthol, which can be separated using column chromatography. The isolated 5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% can then be purified by recrystallization.

Scientific Research Applications

5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% is widely used in scientific research due to its unique properties. It has been used as a reagent in a variety of organic reactions, such as the synthesis of tetrahydrofuran derivatives, the synthesis of alkyl halides, and the synthesis of aryl halides. 5-(Naphthalen-2-yl)-3-trifluoromethylphenol, 95% has also been used as a catalyst in the synthesis of polymers and as a stabilizing agent in the production of polymers.